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Compound of Interest

Compound Name: Indole-3-butyronitrile
CAS No.: 59108-95-1
Cat. No.: B3354399
Get Quote
. J

CAS: 13523-28-9 | Formula: Ci2H12N2[1]

Part 1: Executive Safety Summary

Immediate Action Required: Indole-3-butyronitrile is an organic nitrile. While chemically
distinct from inorganic cyanides, it possesses a latent lethality: Acid Hydrolysis Hazard.[1]
Under acidic conditions, the nitrile moiety (—C=N) can hydrolyze to release Hydrogen Cyanide
(HCN) gas.[1]

Strict Prohibition: NEVER dispose of this compound in acidic waste streams or mix with acidic
reagents during disposal.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3354399#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3354399/docs?utm_src=pdf-body#indole-3-butyronitrile-advanced-disposal-safety-protocol
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3354399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Critical Status

Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation)

o Releases HCN gas upon contact with strong
Reactivity Hazard "
acids

o D003 (Reactivity - Potential) / General Organic
RCRA Classification Toxi
oxic

Disposal Method High-Temperature Incineration (with Scrubber)

Blue (Health) or White (Corrosive/Contact) -
Storage Code )
Segregate from Acids

Part 2: Hazard Identification & Risk Assessment
The Mechanism of Danger

As a Senior Application Scientist, it is crucial to understand that the stability of Indole-3-
butyronitrile is conditional.[1][2] In a neutral, dry state, it is a stable solid.[1] However, in the
waste stream, it becomes a precursor to a chemical weapon (HCN) if mishandled.[1]

The Lethal Pathway (Acid Hydrolysis):

[1]

Note: While organic nitriles hydrolyze slower than inorganic cyanides, the closed environment
of a waste container accelerates pressure buildup and gas concentration.[1]

Risk Matrix

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3354399/docs?utm_src=pdf-body#indole-3-butyronitrile-advanced-disposal-safety-protocol
https://www.benchchem.com/product/b3354399/docs?utm_src=pdf-body#indole-3-butyronitrile-advanced-disposal-safety-protocol
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://agscientific.com/system/product_documents/I-2594%2C%20Indole-3-butyric%20acid%2C%20SDS%202022_r01_1.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3354399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Prevention

Hazard Type Trigger Consequence
Strategy
Strict Segregation:

) Contact with Acids Use "Cyanide/Nitrile"
Chemical Release of HCN gas N
(pH < 4) specific waste
streams.
Inhibition of

Double Nitrile Gloves
] ) ) ] Cytochrome C )
Biological Ingestion/Absorption ) (0.12mm min) + Lab
Oxidase (Cellular
Coat + Goggles.

Hypoxia)
Aquatic Toxicity o
. N Zero-Drain Discharge
Environmental Drain Disposal (Long-term adverse Pol
olicy.
effects) Y

Part 3: Pre-Disposal Handling & Segregation
Waste Stream Segregation

You must establish a dedicated waste stream for Nitriles. Do not mix with general organic
solvents if those solvents are potentially acidic (e.g., waste from HPLC lines containing TFA or
Formic Acid).[1]

Compatibility Check:

o Compatible: Non-halogenated organic solvents (Ethanol, DMSO), Basic solutions (pH > 8).

[1]

e Incompatible: Sulfuric acid, Hydrochloric acid, TFA, Oxidizers (Peroxides).[1]

Container Specifications

o Material: High-Density Polyethylene (HDPE) or Amber Glass.

e Labeling: Must be labeled "TOXIC: ORGANIC NITRILE WASTE".
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« Additives: It is Best Practice to maintain the waste solution at pH 9-10 using Sodium
Hydroxide (NaOH) to ensure any liberated cyanide remains as the non-volatile cyanide ion (

) rather than gaseous HCN.

Visual Segregation Logic

The following diagram illustrates the critical decision-making process for segregating Indole-3-
butyronitrile waste.

Indole-3-butyronitrile Waste

Physical State?

N\

Liquid/Solution

Solid Waste

Is Solution Acidic?

Double Bag |Yes (Risk of HCN)

Neutralize to pH > 9
(Add 1M NaOH)

Container A:

Container B:
Alkaline Organic Waste
(No Acids!)

Solid Toxic Waste
(Double Bagged)
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Figure 1: Decision tree for segregating Indole-3-butyronitrile waste to prevent accidental HCN

generation.

Part 4: Spill Response Protocol

Scenario: A 5g bottle of Indole-3-butyronitrile powder has shattered on the bench.

Step-by-Step Response

Evacuate & Ventilate: Clear the immediate area.[3] If powder is airborne, evacuate the lab.[1]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a P95/N95 particulate
respirator (or work within a fume hood).[1]

Containment: Cover the spill gently with paper towels dampened with 1% Sodium Hydroxide
solution.

o Why? The moisture prevents dust generation, and the base prevents acidification.[1]
Collection:
o Use a plastic scoop/dustpan.

o Place waste into a wide-mouth jar labeled "Hazardous Waste: Indole-3-butyronitrile
Debris".

Decontamination:
o Wipe the surface with 1% Sodium Hypochlorite (Bleach) solution.
o Mechanism:[3][4] Hypochlorite oxidizes traces of nitrile/cyanide to less toxic cyanates.

o Rinse with water.[2][3][5][6][7][8][O][10][11]
2. Don PPE 3. Dampen Spill 4. Scoop to 5. Bleach Wash
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Figure 2: Operational workflow for solid nitrile spill cleanup.[1]

Part 5: Final Disposal Workflows
Small Scale (Laboratory Bench)

e Solids: Place contaminated weigh boats, gloves, and paper towels into a clear plastic bag.[1]
Seal this bag and place it inside a secondary "Solid Toxic Waste" drum.

e Liquids: Pour into the "Alkaline Organic" satellite accumulation container. Ensure the
container is closed immediately after use.

Large Scale (Waste Contractor)

When handing off to your Environmental Health & Safety (EHS) team or external contractor
(e.g., Veolia, Clean Harbors):

 Profile: List as "Organic Nitrile, Solid/Liquid, Toxic."[1]

o Codes: If pure and unused, check for P-list status (unlikely for this specific derivative, but
verify local laws). Generally, use D003 (Reactive) if cyanide generation is a concern, or
general Toxic Organic codes.[1]

» Ultimate Fate: The only acceptable destruction method is Incineration at >1000°C with a
secondary combustion chamber and alkaline scrubber. This ensures the complete oxidation
of the nitrile group to

and
(or

scrubbed).

Part 6: Regulatory Compliance
US EPA (RCRA):

o Classification: While Indole-3-butyronitrile is not explicitly "P-listed" (like P0O98 Potassium
Cyanide), it falls under Characteristic Hazardous Waste.[1]
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» Waste Code D003 (Reactivity): Applicable if the waste is capable of generating toxic gases
(HCN) when mixed with water or acids.

e Generator Status: You must count the weight of this waste toward your monthly hazardous
waste generator status.

Transport (DOT):

Proper Shipping Name: Nitriles, solid, toxic, n.o.s.[1][12] (Indole-3-butyronitrile)[1][7][8][9]

UN Number: UN3439[12]

Hazard Class: 6.1 (Toxic Substances)

Packing Group: IlI

References

o National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 27339, Indole-3-butyronitrile. PubChem. [Link]

o US Environmental Protection Agency (2024).Defining Hazardous Waste: Listed and
Characteristic Wastes (RCRA). EPA.gov. [Link]

e Occupational Safety and Health Administration (OSHA).Occupational Health Guideline for
Cyanide and Nitriles. OSHA.gov. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]

e 2. agscientific.com [agscientific.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/store/msds?partNumber=AAA1604103&productDescription=INDOLE-3-CARBONITRILE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3354399/docs?utm_src=pdf-body#indole-3-butyronitrile-advanced-disposal-safety-protocol
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/store/msds?partNumber=AAL02999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/butyronitrile.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-INDOLE3BUTYRIC-ACID-CASNO-133-32-04187-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1604103&productDescription=INDOLE-3-CARBONITRILE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3354399/docs?utm_src=pdf-body#indole-3-butyronitrile-advanced-disposal-safety-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Indole-3-butyronitrile
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.osha.gov/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3354399?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://agscientific.com/system/product_documents/I-2594%2C%20Indole-3-butyric%20acid%2C%20SDS%202022_r01_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3354399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

. carlroth.com:443 [carlroth.com:443]

. canterbury.ac.nz [canterbury.ac.nz]

. assets.thermofisher.com [assets.thermofisher.com]
. carlroth.com:443 [carlroth.com:443]

. fishersci.com [fishersci.com]

. bio.vu.nl [bio.vu.nl]

°
(o] (00] ~ (o)) ol B w

. lobachemie.com [lobachemie.com]

e 10. szabo-scandic.com [szabo-scandic.com]

e 11. cdhfinechemical.com [cdhfinechemical.com]
e 12. fishersci.com [fishersci.com]
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disposal-safety-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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